Cas no 145592-12-7 (Ethyl 3-[(3,5-dichlorophenyl)amino]-2-methoxy-2-methyl-3-oxopropanoate)

• Product Name: Ethyl 3-[(3,5-dichlorophenyl)amino]-2-methoxy-2-methyl-3-oxopropanoate
• CAS No: 145592-12-7
• MF: C₁₃H₁₅Cl₂NO₄
• MW: 320.168502092361
• CID: 5463241
• Update Time: 2025-06-25

Ethyl 3-[(3,5-dichlorophenyl)amino]-2-methoxy-2-methyl-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-[(3,5-dichlorophenyl)amino]-2-methoxy-2-methyl-3-oxopropanoate
• ethyl 3-(3,5-dichloroanilino)-2-methoxy-2-methyl-3-oxopropanoate
• Z3336428514
• ethyl 2-[(3,5-dichlorophenyl)carbamoyl]-2-methoxy-2-methylacetate
• Ethyl 3-[(3,5-dichlorophenyl)amino]-2-methoxy-2-methyl-3-oxopropanoate

• Inchi： 1S/C13H15Cl2NO4/c1-4-20-12(18)13(2,19-3)11(17)16-10-6-8(14)5-9(15)7-10/h5-7H,4H2,1-3H3,(H,16,17)
• InChI Key： ASLSNDASZMGIDE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NC(C(C(=O)OCC)(C)OC)=O)Cl

Computed Properties

• Exact Mass: 319.0378133 g/mol
• Monoisotopic Mass: 319.0378133 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 64.599
• Molecular Weight: 320.16

Additional information on Ethyl 3-[(3,5-dichlorophenyl)amino]-2-methoxy-2-methyl-3-oxopropanoate

Ethyl 3-[(3,5-dichlorophenyl)amino]-2-methoxy-2-methyl-3-oxopropanoate (CAS No. 145592-12-7) in Modern Chemical and Biomedical Research

Ethyl 3-[(3,5-dichlorophenyl)amino]-2-methoxy-2-methyl-3-oxopropanoate, identified by its CAS number 145592-12-7, represents a compound of significant interest in the realm of chemical and biomedical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in pharmaceutical development and biochemical studies. The presence of functional groups such as the amino group attached to a 3,5-dichlorophenyl moiety and the ester functionality at the terminal carbon atom contributes to its unique chemical properties and reactivity.

The structural composition of Ethyl 3-[(3,5-dichlorophenyl)amino]-2-methoxy-2-methyl-3-oxopropanoate (CAS No. 145592-12-7) makes it a versatile intermediate in synthetic chemistry. The dichlorophenyl group enhances the electron-withdrawing nature of the aromatic ring, influencing its interactions with biological targets. This feature is particularly relevant in the design of molecules that require specific binding affinities to biological receptors or enzymes. The methoxy and methyl substituents on the propanoate backbone further modulate the compound's solubility and metabolic stability, making it a promising candidate for further derivatization.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds featuring the 3,5-dichlorophenyl scaffold. This motif has been extensively studied for its role in modulating various biological pathways, including those involved in inflammation, pain perception, and neurodegenerative disorders. Ethyl 3-[(3,5-dichlorophenyl)amino]-2-methoxy-2-methyl-3-oxopropanoate (CAS No. 145592-12-7) is no exception and has been investigated for its potential therapeutic effects in preclinical models.

One of the most compelling aspects of Ethyl 3-[(3,5-dichlorophenyl)amino]-2-methoxy-2-methyl-3-oxopropanoate is its ability to interact with specific enzymes and receptors. The amino group at the third position of the propanoate chain can form hydrogen bonds with polar residues in biological targets, enhancing binding affinity. Additionally, the dichlorophenyl group can engage in π-stacking interactions with aromatic residues, further stabilizing the compound-receptor complex. These interactions are crucial for designing molecules with high selectivity and efficacy.

The methoxy and methyl groups on the propanoate backbone also play a significant role in determining the compound's pharmacokinetic properties. The methoxy group can increase water solubility while maintaining metabolic stability, whereas the methyl group can enhance lipophilicity, facilitating membrane penetration. These balance properties make Ethyl 3-[(3,5-dichlorophenyl)amino]-2-methoxy-2-methyl-3-oxopropanoate (CAS No. 145592-12-7) an attractive candidate for further development into a lead compound for drug discovery.

In light of these properties, researchers have been exploring Ethyl 3-[(3,5-dichlorophenyl)amino]-2-methoxy-2-methyl-3-oxopropanoate (CAS No. 145592-12-7) as a potential therapeutic agent for various diseases. For instance, studies have shown that derivatives of this compound exhibit anti-inflammatory effects by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are crucial in mediating inflammatory responses and are often targeted by nonsteroidal anti-inflammatory drugs (NSAIDs).

The anti-inflammatory potential of Ethyl 3-[(3,5-dichlorophenyl)amino]-2-methoxy-2-methyl-3-oxopropanoate has been further validated through computational modeling and experimental studies. Molecular docking simulations have revealed that this compound can bind effectively to COX and LOX active sites, suggesting its potential as a novel inhibitor. Additionally, in vitro assays have demonstrated that certain derivatives of this molecule exhibit significant inhibitory activity against these enzymes.

Beyond its anti-inflammatory properties, Ethyl 3-[(3,5-dichlorophenyl)amino]-2-methoxy-2-methyl-3-oxypropanoate (CAS No. < strong>145592